Cas no 12794-26-2 (Nickel,bis(1-nitroso-2-naphthalenolato)- (9CI))

• Product Name: Nickel,bis(1-nitroso-2-naphthalenolato)- (9CI)
• CAS No: 12794-26-2
• MF: C₂₀H₁₄N₂NiO₄
• MW: 405.029566287994
• CID: 190112
• PubChem ID: 83033
• Update Time: 2025-04-19

Nickel,bis(1-nitroso-2-naphthalenolato)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Nickel,bis(1-nitroso-2-naphthalenolato)- (9CI)
• 1-nitrosonaphthalen-2-ol - nickel (2:1)
• Bis(1-nitroso-2-naphtholato)nickel
• EINECS 235-829-9
• 12794-26-2
• nickel(ii) 1-nitroso-2-naphtholate

• Inchi： 1S/2C10H7NO2.Ni/c2*12-9-6-5-7-3-1-2-4-8(7)10(9)11-13;/h2*1-6,12H;
• InChI Key： XXUXZYUEOIIYNY-UHFFFAOYSA-N
• SMILES： [Ni].OC1=CC=C2C=CC=CC2=C1N=O.OC1=CC=C2C=CC=CC2=C1N=O

Computed Properties

• Exact Mass: 404.03072
• Monoisotopic Mass: 404.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.3A^2

Experimental Properties

• Melting Point: 109.5 °C
• Boiling Point: 357.6°C at 760 mmHg
• Flash Point: 170.1°C
• PSA: 99.32